![molecular formula C22H18FN3OS B2983527 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide CAS No. 1797871-59-0](/img/structure/B2983527.png)
2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide is a useful research compound. Its molecular formula is C22H18FN3OS and its molecular weight is 391.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-inflammatory Activity
- Compounds similar to 2-(4-(4-fluorophenyl)-1H-pyrazol-1-yl)-N-(2-(thiophen-3-yl)benzyl)acetamide, with variations in the pyrazole and acetamide groups, have demonstrated significant anti-inflammatory activity. This is evidenced by derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl l-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide showing notable anti-inflammatory effects in studies (Sunder & Maleraju, 2013).
Antipsychotic Potential
- Related compounds, such as 2-(Diethylamino)-N-[4-(2-fluorobenzoyl)-1,3-dimethyl-1H-pyrazol-5-yl] acetamide, have shown an antipsychotic-like profile in behavioral animal tests. Interestingly, these compounds do not interact with dopamine receptors, unlike traditional antipsychotic agents (Wise et al., 1987).
Potential for Anticancer Activity
- Fluoro-substituted compounds, such as 6-Fluorobenzo[b]pyran-4-one, have shown promising results against various human cancer cell lines, including lung, breast, and CNS cancers. The synthesis and subsequent modification of these compounds, which includes structural elements similar to this compound, reveal their potential in anticancer research (Hammam et al., 2005).
Cytotoxicity and Anticancer Research
- Novel sulfonamide derivatives, which are structurally related to the query compound, have been synthesized and shown to exhibit cytotoxic activity against breast and colon cancer cell lines. This indicates the potential utility of such compounds in cancer research (Ghorab et al., 2015).
Applications in Neurodegenerative Disorder Imaging
- Research on fluoroethoxy and fluoropropoxy substituted acetamides, including those related to the query compound, has shown high affinity and selectivity for peripheral benzodiazepine receptors. These compounds have potential applications in imaging peripheral benzodiazepine receptor expressions, which could be useful in the study of neurodegenerative disorders (Fookes et al., 2008).
Investigation in PI3K/mTOR Inhibition
- In the study of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) inhibitors, compounds like N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide have shown efficacy. This research is relevant to the query compound due to the shared structural features and indicates potential applications in cancer therapy (Stec et al., 2011).
Role in Fluorometric Sensing
- A pyrazoline derivative, structurally akin to the query compound, has been used as a non-toxic fluorometric sensor for metal ion selectivity. This demonstrates the potential of similar compounds in applications like selective metal ion detection (Bozkurt & Gul, 2018).
Photovoltaic Efficiency Modeling
- Benzothiazolinone acetamide analogs, which are structurally similar to the query compound, have been studied for their photophysical properties. These studies indicate potential applications in dye-sensitized solar cells and non-linear optical activities, suggesting a broad scope of use in material science (Mary et al., 2020).
Properties
IUPAC Name |
2-[4-(4-fluorophenyl)pyrazol-1-yl]-N-[(2-thiophen-3-ylphenyl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18FN3OS/c23-20-7-5-16(6-8-20)19-12-25-26(13-19)14-22(27)24-11-17-3-1-2-4-21(17)18-9-10-28-15-18/h1-10,12-13,15H,11,14H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFOZZNJPDNVTJJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CNC(=O)CN2C=C(C=N2)C3=CC=C(C=C3)F)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18FN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.